Cas no 1075189-81-9 (1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE)

• Product Name: 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE
• CAS No: 1075189-81-9
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6408007
• Update Time: 2025-08-03

1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE
• tert-butyl 3-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C15H20BrNO3/c1-14(2,3)20-13(18)17-9-8-15(19,10-17)11-4-6-12(16)7-5-11/h4-7,19H,8-10H2,1-3H3
• InChI Key： DFOLGWASERYSEH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(Br)C=C2)(O)C1

Additional information on 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE

Introduction to 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE (CAS No. 1075189-81-9)

1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE (CAS No. 1075189-81-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The chemical structure of 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE consists of a pyrrolidine ring substituted with a tert-butoxycarbonyl (BOC) group at the 1-position, a 4-bromophenyl group at the 3-position, and a hydroxyl group also at the 3-position. The BOC protecting group is commonly used in organic synthesis to protect the amino functionality, allowing for selective reactions at other sites of the molecule. The presence of the bromine atom on the phenyl ring provides a versatile handle for further functionalization, making this compound an attractive starting material for various synthetic transformations.

In recent years, 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of small molecules targeting specific biological pathways. For instance, research has shown that compounds derived from this scaffold can exhibit potent activity against various protein targets involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A notable example is the use of 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE in the development of inhibitors for kinases, which are enzymes that play crucial roles in cell signaling and regulation. Kinase inhibitors have emerged as a promising class of drugs for treating cancers and other diseases characterized by aberrant kinase activity. Studies have demonstrated that derivatives of 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE can effectively inhibit specific kinases, thereby disrupting cancer cell proliferation and survival.

Beyond its applications in kinase inhibition, 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE has also shown promise in modulating other important biological targets. For example, research has explored its potential as a ligand for G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many approved drugs. Compounds derived from this scaffold have been shown to exhibit high affinity and selectivity for specific GPCRs, making them valuable tools for both basic research and drug development.

The versatility of 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE extends to its use as a building block in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. The modular nature of this compound allows for efficient derivatization through various chemical reactions, enabling researchers to quickly generate diverse chemical libraries for high-throughput screening.

In addition to its synthetic utility, 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE has been investigated for its pharmacological properties. Preclinical studies have evaluated its safety and efficacy in animal models of various diseases. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of compounds derived from this scaffold, highlighting their potential as therapeutic agents.

The chemical stability and solubility properties of 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE are also important considerations in its application as a pharmaceutical intermediate. Researchers have optimized synthetic protocols to improve the yield and purity of this compound, ensuring its suitability for further processing and formulation into drug candidates.

In conclusion, 1-BOC-3-(4-BROMOPHENYL)-3-HYDROXYPYRROLIDINE (CAS No. 1075189-81-9) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of biologically active molecules targeting various disease states. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.